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Compound of Interest

Compound Name: ST362

Cat. No.: B13436914 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

ST362, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Hazard Information
ST362 is a hazardous substance that requires careful handling and disposal. Based on

available safety data sheets (SDS), ST362, particularly in forms such as lead-based solder,

presents multiple health risks.

Summary of Hazards:

Hazard Classification Hazard Statement

Skin Sensitizer (Category 1) H317: May cause an allergic skin reaction.[1][2]

Toxic to Reproduction (Category 1A)
H360FD: May damage fertility. May damage the

unborn child.[1]

Effects on or via Lactation
H362: May cause harm to breast-fed children.[1]

[3]

Specific Target Organ Toxicity (Repeated

Exposure, Category 1)

H372: Causes damage to organs (Blood,

Kidney, Central Nervous system) through

prolonged or repeated exposure.[1]
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Immediate First Aid Measures:

If Inhaled: Move the person to fresh air. If symptoms persist, seek medical advice.

In Case of Skin Contact: Immediately wash with plenty of soap and water.[2] If skin irritation

or a rash occurs, get medical advice/attention.[1][2] Contaminated work clothing should not

be allowed out of the workplace and must be washed before reuse.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical advice.

Personal Protective Equipment (PPE)
When handling ST362, especially during disposal procedures, all personnel must wear

appropriate personal protective equipment.

PPE Type Specifications

Gloves
Chemical-resistant gloves (e.g., Nitrile,

Neoprene).[4]

Eye Protection Safety glasses with side-shields or goggles.

Body Protection
Long-sleeved shirt, long pants, and a lab coat.

[4]

Respiratory Protection

Avoid breathing fumes.[1] Use in a well-

ventilated area. If ventilation is inadequate, use

a suitable respirator.

Step-by-Step Disposal Protocol
The disposal of ST362 must be handled as hazardous waste. Do not dispose of ST362 in the

general trash or down the drain.[1][5]

Experimental Protocol for ST362 Waste Disposal:
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Waste Segregation:

Designate a specific, clearly labeled hazardous waste container for ST362 waste.

Do not mix ST362 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Containerization:

Use a chemically resistant, sealable container for all ST362 waste. The container must be

in good condition with no leaks or cracks.

For solid waste (e.g., contaminated wipes, gloves, or plasticware), double-bag the items in

heavy-duty plastic bags before placing them in the designated solid waste container.

For liquid waste, use a labeled, leak-proof container.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Include the full chemical name: "ST362 Waste."

List all constituents and their approximate concentrations.

Indicate the specific hazards (e.g., "Toxic," "Reproductive Hazard").

Note the accumulation start date (the date the first piece of waste was placed in the

container).

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) that is under the control of the laboratory operator.

The storage area should be secure, well-ventilated, and away from sources of ignition or

incompatible materials.
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Ensure secondary containment is in place to capture any potential leaks or spills.

Disposal Request:

Once the waste container is full or has reached the storage time limit set by your institution

(typically 90-180 days), contact your EHS office to arrange for a pickup.

Provide all necessary documentation as required by your institution for hazardous waste

disposal.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Immediately alert others in the area and evacuate if necessary.

Control: If it is safe to do so, prevent the spill from spreading using absorbent materials.

Personal Protection: Wear the appropriate PPE before attempting to clean up the spill.

Cleanup:

For solid spills, carefully scrape or sweep up the material and place it in the designated

hazardous waste container.[1][5]

For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the

spill.[2] Place the absorbent material into the hazardous waste container.

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the spill to your laboratory supervisor and EHS office.

Diagrams
ST362 Disposal Workflow
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Caption: Workflow for the proper disposal of ST362 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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